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Compound of Interest

1,3-Isobenzofurandione,
Compound Name:
tetrahydromethyl-

Cat. No. B082760

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of tetrahydromethyl-1,3-
isobenzofurandione against other commonly used cyclic anhydrides: phthalic anhydride, maleic
anhydride, and succinic anhydride. The comparison focuses on their physicochemical
properties, reactivity, and thermal stability, supported by available experimental data. This
document aims to assist researchers in selecting the appropriate cyclic anhydride for their
specific applications in drug development, polymer chemistry, and organic synthesis.

Physicochemical Properties

The selection of a cyclic anhydride is often dictated by its physical and chemical properties,
which influence its handling, solubility in reaction media, and storage requirements. The
following table summarizes the key physicochemical properties of tetrahydromethyl-1,3-
isobenzofurandione and its counterparts.
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Tetrahydromet
hyl-1,3- Phthalic Maleic Succinic
Property . . . .
isobenzofuran  Anhydride Anhydride Anhydride
dione
11070-44-3[1][2]
CAS Number 3] 85-44-9 108-31-6[4] 108-30-5[5]
Molecular
CoH1003[2][3] CsHa0Os3[6] CaH203[7][8] CaHa03[5]
Formula
Molecular Weight
166.17[2][3] 148.12[6] 98.06[7][8] 100.07
(g/mol)
Colorless Colorless
Colorless to light ~ White crystalline crystalline needles or white
Appearance o ) ] ]
yellow liquid[1] solid[6][9] needles or white crystalline
solid[4][7] solid[10]
Melting Point
0) <-15[11] 131[6] 52.8[7][8] 119-120[12]
Boiling Point (°C)  290-306.7[11] 284.5-295[6][9] 202[7][8] 261[12]
Soluble in water Soluble in
] ] (reacts), ethanol,  chloroform,
] Slightly soluble in )
Soluble in ether; slightly carbon

Solubility

common organic
solvents.[1][13]
[14]

water; soluble in
ethanol,
benzene,
acetone.[6][9][15]

soluble in
petroleum ether
and carbon
tetrachloride.[7]
[16]

tetrachloride,
alcohol; very
slightly soluble in
ether and water.
[10)[17]

Reactivity Profile

The reactivity of cyclic anhydrides is centered around the electrophilic nature of the carbonyl

carbons, making them susceptible to nucleophilic attack. This reactivity is crucial for their

application in synthesis.
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Hydrolysis

Cyclic anhydrides react with water to form their corresponding dicarboxylic acids. The rate of

hydrolysis is an important consideration for applications in aqueous environments or for

storage.

Anhydride

Hydrolysis Rate Data

Tetrahydromethyl-1,3-isobenzofurandione

No specific kinetic data found. It is noted to be

sensitive to moisture.[1][14]

Phthalic Anhydride

The kinetics of hydrolysis have been studied,
and the reaction is accelerated by bases.[4][8]
[9] The rate constant for the uncatalyzed

reaction is relatively low.

Maleic Anhydride

Reacts readily with water to form maleic acid.[7]
[16] The hydrolysis can be complex and is
influenced by pH.[18]

Succinic Anhydride

Hydrolyzes readily to form succinic acid.[19] The
half-life in water at 25°C is approximately 4.3

minutes.[20]

Esterification

The reaction with alcohols to form esters is a primary application of cyclic anhydrides. This

reaction proceeds via nucleophilic acyl substitution.
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Anhydride

Esterification Reactivity

Tetrahydromethyl-1,3-isobenzofurandione

The reactive anhydride functionality allows for
efficient condensation and ring-opening

reactions under mild conditions.[1][14]

Phthalic Anhydride

Widely used in the production of phthalate
esters, which are common plasticizers. The

reaction is typically catalyzed by acids.

Reacts with alcohols to form monoesters, and

the reaction can proceed to the diester. The

Maleic Anhydride o o )
kinetics of esterification with butanols have been
investigated.[21]
Reacts with alcohols to yield monoesters.[19] It
Succinic Anhydride is used in the synthesis of various esters for

pharmaceutical and other applications.

General Reaction Pathway for Nucleophilic Acyl

Substitution

Cyclic Anhydride

Nucleophile (Nu-H) | e.g., H20, ROH, RNH2

R-(C=0)-0-(C=0)-R
Nucleophilic Attack

Tetrahedral Intermediate

Carboxylic Acid | R-COOH

Click to download full resolution via product page

General mechanism of nucleophilic attack on a cyclic anhydride.

Thermal Stability

Thermal stability is a critical parameter for applications that involve heating, such as

polymerization reactions. Thermogravimetric analysis (TGA) is a standard method to evaluate

this property.
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Thermal Stability Data (from TGA where

Anhydride .
available)

) ) No specific TGA data found. It is described as
Tetrahydromethyl-1,3-isobenzofurandione ] ) ] N
having high chemical stability.[1][14]

Phthalic Anhydride Stable under a wide range of temperatures.[6]

TGA data shows onset of degradation around
Maleic Anhydride 60.62°C and maximum degradation at
150.49°C.[22]

o ) No specific TGA data found in the searched
Succinic Anhydride
results.

Experimental Protocols

Detailed experimental protocols are essential for reproducible research. Below are generalized
methodologies for key experiments cited in this guide.

Determination of Solubility

A standard method for determining the solubility of a compound in a given solvent involves the
preparation of a saturated solution followed by quantitative analysis.
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Saturated Solution Preparation

Add excess anhydride to solvent

'

Stir at constant temperature for 24h

'

Allow to equilibrate

Quantitative Analysis

Filter to remove undissolved solid

:

Take a known volume of the filtrate

:

Evaporate solvent

:

Weigh the residue

Click to download full resolution via product page

Workflow for determining the solubility of a cyclic anhydride.

Kinetic Analysis of Hydrolysis
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The rate of hydrolysis can be monitored by various analytical techniques, such as UV-Vis
spectroscopy or by measuring the change in pH over time.

Methodology:

» Solution Preparation: Prepare a stock solution of the cyclic anhydride in a suitable organic
solvent (e.g., dioxane) to prevent premature hydrolysis.

» Reaction Initiation: Inject a small aliquot of the stock solution into a buffered aqueous
solution at a constant temperature.

e Monitoring: Monitor the change in absorbance at a specific wavelength corresponding to the
anhydride or the product dicarboxylic acid over time using a UV-Vis spectrophotometer.

o Data Analysis: Calculate the pseudo-first-order rate constant (k_obs) from the exponential
decay of the reactant concentration. By performing the experiment at different pH values, the
pH-rate profile can be determined.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere.

Methodology:

o Sample Preparation: Place a small, accurately weighed amount of the cyclic anhydride
(typically 5-10 mg) into a TGA crucible.

 Instrument Setup: Place the crucible in the TGA instrument. Set the desired temperature
program, including the starting and ending temperatures and the heating rate (e.g., 10
°C/min). Select the purge gas (e.g., nitrogen for an inert atmosphere).

e Analysis: Initiate the analysis. The instrument will record the sample mass as a function of
temperature.

o Data Interpretation: The resulting TGA curve (mass vs. temperature) is analyzed to
determine the onset of decomposition and the temperatures of maximum mass loss.
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A simplified workflow for Thermogravimetric Analysis (TGA).

Conclusion

Tetrahydromethyl-1,3-isobenzofurandione presents as a versatile liquid cyclic anhydride with a
favorable profile for applications requiring good solubility in organic solvents and high thermal
stability. Its reactivity is comparable to other cyclic anhydrides, making it a suitable candidate
for various synthetic applications, including as a hardener for epoxy resins and an intermediate
in pharmaceutical and polymer synthesis.

In comparison:

» Phthalic anhydride is a high-melting solid, well-established for producing plasticizers and
alkyd resins.
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» Maleic anhydride is a more reactive, lower-melting solid, often utilized in Diels-Alder
reactions and for the production of unsaturated polyester resins.

» Succinic anhydride is a solid with moderate reactivity, commonly employed in the synthesis
of pharmaceuticals and as a cross-linking agent.

The choice between these anhydrides will ultimately depend on the specific requirements of
the application, including the desired physical state of the reagent, solvent compatibility,
reactivity under specific conditions, and the thermal stability needed for the process. Further
quantitative experimental data for tetrahydromethyl-1,3-isobenzofurandione would be beneficial
for a more direct and comprehensive comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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